Cas no 386267-31-8 (Ethyl 3-bromo-4-iodobenzoate)
Ethyl 3-bromo-4-iodobenzoate structure
Product Name:Ethyl 3-bromo-4-iodobenzoate
CAS No:386267-31-8
MF:C9H8BrIO2
MW:354.967094421387
MDL:MFCD11520423
CID:1091987
Update Time:2025-04-20
Ethyl 3-bromo-4-iodobenzoate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 3-bromo-4-iodobenzoate
- 3-Bromo-4-iodo-benzoic acid ethyl ester
- AS03599
- AK146307
- ST2412968
-
- MDL: MFCD11520423
- Inchi: 1S/C9H8BrIO2/c1-2-13-9(12)6-3-4-8(11)7(10)5-6/h3-5H,2H2,1H3
- InChI Key: LNDNOULYVIEUBZ-UHFFFAOYSA-N
- SMILES: IC1C=CC(C(=O)OCC)=CC=1Br
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 187
- Topological Polar Surface Area: 26.3
Ethyl 3-bromo-4-iodobenzoate Security Information
- Signal Word:Warning
- Hazard Statement: H315-H319-H335
- Warning Statement: P261-P305+P351+P338
- Storage Condition:Keep in dark place,Sealed in dry,2-8°C
Ethyl 3-bromo-4-iodobenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-OD086-250mg |
Ethyl 3-bromo-4-iodobenzoate |
386267-31-8 | 97% | 250mg |
953CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-OD086-50mg |
Ethyl 3-bromo-4-iodobenzoate |
386267-31-8 | 97% | 50mg |
120.0CNY | 2021-07-13 | |
| Chemenu | CM122749-1g |
ethyl 3-bromo-4-iodobenzoate |
386267-31-8 | 95+% | 1g |
$320 | 2021-06-17 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-OD086-200mg |
Ethyl 3-bromo-4-iodobenzoate |
386267-31-8 | 97% | 200mg |
302.0CNY | 2021-07-13 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-OD086-1g |
Ethyl 3-bromo-4-iodobenzoate |
386267-31-8 | 97% | 1g |
1058.0CNY | 2021-07-13 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | E847986-250mg |
Ethyl 3-bromo-4-iodobenzoate |
386267-31-8 | 97% | 250mg |
1,111.50 | 2021-05-17 | |
| Chemenu | CM122749-1g |
ethyl 3-bromo-4-iodobenzoate |
386267-31-8 | 95+% | 1g |
$63 | 2023-01-09 | |
| abcr | AB441875-250 mg |
Ethyl 3-bromo-4-iodobenzoate; . |
386267-31-8 | 250MG |
€106.70 | 2022-06-02 | ||
| abcr | AB441875-1 g |
Ethyl 3-bromo-4-iodobenzoate; . |
386267-31-8 | 1g |
€182.60 | 2022-06-02 | ||
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | E193129-250mg |
Ethyl 3-bromo-4-iodobenzoate |
386267-31-8 | 97% | 250mg |
¥149.90 | 2023-09-03 |
Ethyl 3-bromo-4-iodobenzoate Related Literature
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
386267-31-8 (Ethyl 3-bromo-4-iodobenzoate) Related Products
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